![molecular formula C15H15Cl2NO3S2 B2961878 4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane CAS No. 1705517-93-6](/img/structure/B2961878.png)
4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane
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Description
4-((2,5-Dichlorophenyl)sulfonyl)-7-(furan-2-yl)-1,4-thiazepane is a chemical compound that belongs to the family of thiazepanes. This compound has been widely studied for its potential applications in various scientific research fields.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Sulfonamide Derivatives
Research has detailed the synthesis of sulfonamide derivatives, showcasing their potential antiviral activities. For instance, a study on the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives demonstrated certain antiviral activities against the tobacco mosaic virus, highlighting the importance of sulfonamide groups in developing antiviral agents (Chen et al., 2010).
Anticancer Properties of Furan and Thiazepane Derivatives
Studies on compounds containing furan and thiazepane structures have shown promising anticancer activities. For example, a series of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives exhibited moderate to strong antiproliferative activity in human leukemia cell lines, emphasizing the role of furan and thiazepane derivatives in anticancer research (Chandrappa et al., 2009).
Chemical Reactions and Derivatization
Synthesis of Thiophene and Furan Derivatives
Research into the synthesis of thiophene and furan derivatives has been reported, showing the versatility of these compounds in chemical reactions. One study discussed the preparation of 2,5-bis(4-guanylphenyl)furans and their evaluation for antiprotozoal activity, demonstrating the utility of furan derivatives in developing therapeutic agents (Das & Boykin, 1977).
Derivatization of Sulfonamides
The derivatization of sulfonamides into various functional groups has been explored, indicating the chemical flexibility of sulfonamide-containing compounds. A study on the synthesis and derivatization of 4-arylsulfonylthiophene- and furan-2-sulfonamides highlighted methods for generating bromomethyl analogues and amine derivatives from thiophenesulfonamides, pointing to the broad range of chemical modifications possible for sulfonamide compounds (Hartman & Halczenko, 1990).
properties
IUPAC Name |
4-(2,5-dichlorophenyl)sulfonyl-7-(furan-2-yl)-1,4-thiazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2NO3S2/c16-11-3-4-12(17)15(10-11)23(19,20)18-6-5-14(22-9-7-18)13-2-1-8-21-13/h1-4,8,10,14H,5-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUVUQAIJRPADDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CO2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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